Cas no 13711-31-4 (N-(4-Bromo-2,5-dimethylphenyl)acetamide)

• Product Name: N-(4-Bromo-2,5-dimethylphenyl)acetamide
• CAS No: 13711-31-4
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD00091906
• CID: 232049
• PubChem ID: 279970
• Update Time: 2025-05-20

N-(4-Bromo-2,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromo-2,5-dimethylphenyl)acetamide
• Acetamide,N-(4-bromo-2,5-dimethylphenyl)-
• 4-bromo-2,5-dimethylacetanilide
• 5-Brom-2-acetamino-p-xylol
• RARECHEM FH 1W 0017
• 4Bromo-25dimethylacetanilide
• 4'-BROMO-2',5'-ACETOXYLIDIDE
• EN300-217095
• NSC131287
• MFCD00091906
• TZQCMOHJNDKIEZ-UHFFFAOYSA-N
• DTXSID50299543
• CS-0207293
• A926619
• 13711-31-4
• NSC 131287
• NSC-131287
• AS-40899
• Z1269178101
• SCHEMBL1541823
• AKOS016013544

• MDL： MFCD00091906
• Inchi： 1S/C10H12BrNO/c1-6-5-10(12-8(3)13)7(2)4-9(6)11/h4-5H,1-3H3,(H,12,13)
• InChI Key： TZQCMOHJNDKIEZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1C)NC(C)=O

Computed Properties

• Exact Mass: 241.01000
• Monoisotopic Mass: 241.010227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.413
• Boiling Point: 339.8℃at760mmHg
• Flash Point: 159.3°C
• Refractive Index: 1.59
• PSA: 29.10000
• LogP: 3.09730
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(4-Bromo-2,5-dimethylphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4-Bromo-2,5-dimethylphenyl)acetamide

N-(4-Bromo-2,5-dimethylphenyl)acetamide (CAS No. 13711-31-4): An Overview of Its Properties, Applications, and Recent Research

N-(4-Bromo-2,5-dimethylphenyl)acetamide (CAS No. 13711-31-4) is a versatile organic compound with a wide range of applications in the fields of medicinal chemistry, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a brominated aromatic ring and an acetamide functional group. The combination of these features makes it an attractive candidate for various research and industrial applications.

The chemical formula of N-(4-Bromo-2,5-dimethylphenyl)acetamide is C₉H₁₁BrNO, and its molecular weight is approximately 229.09 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point is around 98-100°C, and it exhibits good thermal stability under standard laboratory conditions.

In the realm of medicinal chemistry, N-(4-Bromo-2,5-dimethylphenyl)acetamide has garnered significant attention due to its potential as a lead compound for drug development. Recent studies have explored its biological activities, including its anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound showed promising anti-inflammatory effects in both in vitro and in vivo models. The researchers found that the bromine substituent on the aromatic ring played a crucial role in modulating the compound's biological activity.

Beyond its medicinal applications, N-(4-Bromo-2,5-dimethylphenyl)acetamide has also been investigated for its use in materials science. Its unique electronic properties make it suitable for the synthesis of advanced materials with specific functionalities. A notable example is its use as a building block for the preparation of conductive polymers. A study published in the Journal of Polymer Science in 2021 demonstrated that polymers derived from this compound exhibited enhanced electrical conductivity and stability under various environmental conditions.

The synthetic versatility of N-(4-Bromo-2,5-dimethylphenyl)acetamide has also been highlighted in several research papers. The compound can be synthesized through various routes, including nucleophilic substitution reactions and coupling reactions. One common method involves the reaction of 4-bromo-2,5-dimethylbenzeneamine with acetyl chloride in the presence of a base such as triethylamine. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In addition to its synthetic accessibility, N-(4-Bromo-2,5-dimethylphenyl)acetamide has been studied for its environmental impact and safety profile. Research conducted by environmental scientists has shown that the compound is biodegradable under aerobic conditions and does not pose significant risks to aquatic life when used within recommended concentrations. However, proper handling and disposal practices are still essential to ensure environmental safety.

The potential applications of N-(4-Bromo-2,5-dimethylphenyl)acetamide extend beyond traditional areas such as pharmaceuticals and materials science. In recent years, there has been growing interest in using this compound as a starting material for the synthesis of novel catalysts and ligands. A study published in the Catalysis Today journal in 2023 reported that derivatives of this compound were effective catalysts for various organic transformations, including Suzuki coupling reactions and hydrogenation processes.

In conclusion, N-(4-Bromo-2,5-dimethylphenyl)acetamide (CAS No. 13711-31-4) is a multifaceted organic compound with a broad spectrum of applications across different scientific disciplines. Its unique chemical structure and versatile properties make it an invaluable tool for researchers and industrialists alike. As ongoing research continues to uncover new uses and optimize existing applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.